Cas no 139-66-2 (Diphenyl Sulfide)

Diphenyl Sulfide Properties

Names and Identifiers

• Phenyl sulfide
• Diphenyl sulfide
• Diphenyl sulphide
• Phenyl sulphide
• Benzene,1,1'-thiobis-
• Diphenyl monosulfide
• Diphenyl thioether
• Diphenylmercaptan
• Phenylthiobenzene
• Diphenylthiamethane
• Sulfide, diphenyl
• 1,1'-Thiobis(benzene)
• (Phenylsulfanyl)benzene
• phenylsulfanylbenzene
• NSC 4568
• diphenylsulfane
• benzene sulfide
• phenyl thioether
• sulfide,diphenyl
• Diphenylsulfide
• Diphenyl Sulfide
• 1,1'-sulfanediyldibenzene
• EINECS 205-371-4
• PHENYLSULFIDE
• FT-0625287
• CS-W016890
• DTXCID6024383
• NSC-4568
• Tox21_302182
• AI3-10564
• phenyl-sulfide
• Benzene,1'-thiobis-
• AS-56727
• Z104501894
• B5P3Y93MNR
• Diphenylsulphide
• UNII-B5P3Y93MNR
• 1,1'-THIOBISBENZENE
• CHEMBL219876
• DTXSID8044383
• NS00020475
• P0230
• EN300-21563
• InChI=1/C12H10S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10
• AKOS000119955
• Q5806959
• Phenyl sulfide, glass distilled
• DIPHENYL SULFIDE [MI]
• D70243
• CAS-139-66-2
• (Phenylsulfanyl)benzene #
• Benzene, 1,1'-thiobis-
• MFCD00003064
• Diphenyl sulfide, 98%
• Diphenyl sulfide, PESTANAL(R), analytical standard
• SCHEMBL452
• CHEBI:38959
• Q-201557
• Ph2S
• WLN: RSR
• NSC4568
• 139-66-2
• 1,1'-thiodibenzene
• NCGC00255977-01
• SULFIDE,DIPHENYL
• STL481899
• DIPHENYLSULFANE
• PHENYL SULFIDE
• PHENYL SULPHIDE
• DIPHENYL SULFIDE
• DIPHENYL SULPHIDE
• +Expand

• MDL： MFCD00003064
• InChIKey： LTYMSROWYAPPGB-UHFFFAOYSA-N
• Inchi： 1S/C12H10S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10H
• SMILES： C1(SC2C=CC=CC=2)C=CC=CC=1
• BRN： 1907932

Computed Properties

• Exact Mass: 186.050321g/mol
• Surface Charge: 0
• XLogP3: 4.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.050321g/mol
• Monoisotopic Mass: 186.050321g/mol
• Topological Polar Surface Area: 25.3Ų
• Heavy Atom Count: 13
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.83780
• PSA: 25.30000
• Merck: 7314
• Refractive Index: n20/D 1.6327(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 296 °C(lit.)
• Melting Point: −40 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: Soluble in ether, benzene, carbon disulphide.
• Color/Form: Colorless or yellowish liquid, malodorous.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ether, carbon disulfide, benzene, soluble in hot alcohol, insoluble in water.
• Sensitiveness: Stench
• Density: 1.113 g/mL at 20 °C(lit.)

Diphenyl Sulfide Security Information

• Symbol: GHS07 GHS09
• RTECS：SX2275000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S28-S60-S61-S37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R36/38
• Hazard Level：6.1
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H302,H315,H410
• Warning Statement： P273,P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 22-38-50/53
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 0.49 ml/kg (Smyth)
• HazardClass：6.1
• FLUKA BRAND F CODES：13

Diphenyl Sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances